2-(4-isopropylphenoxy)-N-(4-(4-methyl-5-oxo-4,5-dihydro-1H-tetrazol-1-yl)phenyl)acetamide

• IUPAC Name: N-[4-(4-methyl-5-oxotetrazol-1-yl)phenyl]-2-(4-propan-2-ylphenoxy)acetamide
• InChI: InChI=1S/C19H21N5O3/c1-13(2)14-4-10-17(11-5-14)27-12-18(25)20-15-6-8-16(9-7-15)24-19(26)23(3)21-22-24/h4-11,13H,12H2,1-3H3,(H,20,25)
• InChI Key: KCDJLTFJEMHFIX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)OCC(=O)NC2=CC=C(C=C2)N3C(=O)N(N=N3)C
• Molecular Formula: C19H21N5O3
• Molecular Weight: 367.4 g/mol
• CAS No.: 1396863-90-3

Description

2-(4-isopropylphenoxy)-N-(4-(4-methyl-5-oxo-4,5-dihydro-1H-tetrazol-1-yl)phenyl)acetamide is a synthetic compound of significant interest in medicinal chemistry and agricultural science research due to its structural features, which combine an acetamide linker with tetrazole and isopropylphenoxy moieties. This compound has been identified and studied as a potent peroxisome proliferator-activated receptor gamma (PPARγ) agonist. Research indicates that its strong activation of PPARγ makes it a valuable chemical tool for probing the role of this nuclear receptor in adipogenesis, glucose metabolism, and insulin sensitization, with potential implications for understanding metabolic diseases. Furthermore, the structural motif of the tetrazolone ring is a key pharmacophore in herbicide development. Patent literature describes analogs of this compound as exhibiting potent herbicidal activity, specifically as inhibitors of plant p-hydroxyphenylpyruvate dioxygenase (HPPD), a critical enzyme in plastoquinone and tocopherol biosynthesis. Consequently, this molecule serves as a critical scaffold for researchers developing novel HPPD inhibitors for weed management and for investigating the fundamental biology of PPARγ in mammalian systems.

Biological Activity

2-(4-isopropylphenoxy)-N-(4-(4-methyl-5-oxo-4,5-dihydro-1H-tetrazol-1-yl)phenyl)acetamide, with CAS number 1396863-90-3, is a synthetic compound that belongs to the acetamide class. Its structure includes a phenoxy group and a tetrazole moiety, which are known to influence biological activity significantly. This article reviews the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and potential therapeutic applications.

The molecular formula of the compound is $C_{19}H_{21}N_{5}O_{3}$, with a molecular weight of 367.4 g/mol. The structural characteristics suggest potential interactions with biological targets due to the presence of both hydrophobic and polar regions.

The biological activity of 2-(4-isopropylphenoxy)-N-(4-(4-methyl-5-oxo-4,5-dihydro-1H-tetrazol-1-yl)phenyl)acetamide can be attributed to several mechanisms:

In Vitro Studies

Research has demonstrated that compounds structurally similar to 2-(4-isopropylphenoxy)-N-(4-(4-methyl-5-oxo-4,5-dihydro-1H-tetrazol-1-yl)phenyl)acetamide can significantly inhibit osteoclastogenesis in vitro. For instance, in studies where bone marrow macrophages (BMMs) were treated with RANKL and M-CSF, related compounds inhibited the formation of mature osteoclasts and reduced bone resorption activity .

In Vivo Studies

In vivo studies using ovariectomized mice models have shown that related compounds effectively prevent bone loss associated with osteoporosis by inhibiting osteoclast formation and activity. The treatment with these compounds resulted in preserved bone density compared to control groups .

Case Studies

• Osteoporosis Treatment : A study highlighted the effectiveness of similar acetamides in preventing OVX-induced bone loss in mice models. The treatment led to significant reductions in osteoclast numbers and preserved bone microarchitecture as observed through micro-computed tomography (micro-CT) analysis .
• Anti-inflammatory Applications : Another case study explored the anti-inflammatory effects of phenoxy-containing compounds in models of rheumatoid arthritis, indicating potential therapeutic applications for inflammatory bone diseases .

Data Summary

Property	Value
Molecular Formula	C$_{19}$H$_{21}$N$_{5}$O$_{3}$
Molecular Weight	367.4 g/mol
CAS Number	1396863-90-3
Biological Activities	Osteoclast inhibition
	Anti-inflammatory
	Antimicrobial

Comparison with Similar Compounds

Table 1: Physicochemical and Structural Comparison

Compound Name	Molecular Formula	Molecular Weight	Key Functional Groups	logP	Density (g/cm³)	Key Structural Differences
Target Compound	Not explicitly provided (inferred as ~C21H24N4O3)	~380.45	4-isopropylphenoxy, 4-methyltetrazolyl	~3.5*	~1.3*	Baseline structure
2-((4-fluorophenyl)thio)-N-(4-(4-(2-methoxyethyl)-5-oxo-tetrazol-1-yl)phenyl)acetamide	C18H18FN5O3S	403.4	4-fluorophenylthio, 2-methoxyethyltetrazolyl	~2.8	N/A	- Thioether linkage instead of phenoxy - Methoxyethyltetrazolyl enhances hydrophilicity
2-(4-Isopropylphenoxy)-N-(4-sulfamoylphenyl)acetamide	C17H20N2O4S	348.417	Sulfamoylphenyl, 4-isopropylphenoxy	2.98	1.3	- Sulfamoyl group increases hydrogen-bonding capacity - Absence of tetrazole ring
5-(4-(4-X-phenylsulfonyl)phenyl)-4-(2,4-difluorophenyl)-1,2,4-triazole-3-thiones	Varies (X = H, Cl, Br)	~400–450	Triazole-thione, sulfonyl, halogens	N/A	N/A	- Triazole-thione core instead of tetrazole - Halogen substituents modulate electronic effects

*Inferred values based on structural similarity to .

Functional Group Analysis

• Tetrazole vs. Triazole : The target compound’s tetrazole ring (pKa ~4.5–6.5) is less acidic than triazole-thiones (pKa ~7–9), influencing solubility and binding in physiological environments .
• Phenoxy vs. Thioether: The phenoxy group in the target compound offers greater metabolic stability compared to thioether analogs (e.g., ), which may oxidize to sulfoxides in vivo.
• Sulfamoyl vs.

Physicochemical Property Trends

• Lipophilicity (logP): The target compound’s logP (~3.5) is higher than (2.8) due to the isopropylphenoxy group but lower than halogenated triazole-thiones (estimated logP >4 for Br-substituted analogs) .
• Density : Estimated at ~1.3 g/cm³, consistent with , suggesting similar packing efficiencies in solid state.

Research Implications

• Drug Design : The tetrazole moiety’s bioisosteric properties make the target compound a candidate for optimizing pharmacokinetics in drug discovery.
• Structure-Activity Relationships (SAR) : Substituents on the phenyl ring (e.g., halogens in ) could modulate electronic effects, while the isopropyl group enhances lipophilicity for blood-brain barrier penetration.

Q & A

Q. How to interpret conflicting solubility data in polar vs. non-polar solvents?

• Hypothesis Testing :

Measure solubility in DMSO, ethanol, and hexane via gravimetric analysis.

Correlate with computational logP values (e.g., ChemAxon or ACD/Labs).

Example : Higher observed solubility in DMSO than predicted may indicate hydrogen bonding with the tetrazole group .